Cas no 2228408-95-3 (methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate
• CAS No: 2228408-95-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6550867
• PubChem ID: 165776747
• Update Time: 2025-10-25

methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate
• EN300-1740520
• 2228408-95-3

• Inchi： 1S/C11H15NO3/c1-7-9(5-6-13)10(11(14)15-4)8(2)12(7)3/h6H,5H2,1-4H3
• InChI Key： WXXOQWPFGDEIMS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1CC=O)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate

Recent Advances in the Study of Methyl 1,2,5-Trimethyl-4-(2-Oxoethyl)-1H-Pyrrole-3-Carboxylate (CAS: 2228408-95-3)

The compound methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate (CAS: 2228408-95-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate, which serves as a key intermediate in the synthesis of more complex heterocyclic compounds. Its pyrrole core, combined with the reactive oxoethyl group, makes it a valuable building block for the development of novel pharmacophores. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and confirm its purity, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization of its structure is required to enhance its potency and selectivity. Computational modeling studies have also been conducted to predict its binding affinity with target proteins, providing valuable insights for future drug design efforts.

Another area of interest is the compound's potential role in cancer research. Recent investigations have explored its ability to modulate cellular signaling pathways associated with tumor growth and metastasis. While the exact mechanism of action remains under investigation, early results indicate that it may interfere with key oncogenic proteins. These findings underscore the need for more comprehensive in vivo studies to validate its efficacy and safety profile.

In conclusion, methyl 1,2,5-trimethyl-4-(2-oxoethyl)-1H-pyrrole-3-carboxylate represents a promising candidate for further exploration in medicinal chemistry. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its therapeutic potential in disease models. The ongoing studies on this compound highlight the dynamic nature of chemical biology and its contributions to advancing pharmaceutical science.